Cas no 645404-26-8 (1,4-Dithiane-2,5-dithiol)

• Product Name: 1,4-Dithiane-2,5-dithiol
• CAS No: 645404-26-8
• MF: C₄H₈S₄
• MW: 184.366315841675
• CID: 422954
• PubChem ID: 21900625
• Update Time: 2025-04-19

1,4-Dithiane-2,5-dithiol Chemical and Physical Properties

Names and Identifiers

• 1,4-Dithiane-2,5-dithiol
• 645404-26-8
• SCHEMBL331223
• DTXSID90619741

• Inchi： 1S/C4H8S4/c5-3-1-7-4(6)2-8-3/h3-6H,1-2H2
• InChI Key： JFLJVRLBIZHFSU-UHFFFAOYSA-N
• SMILES： S1CC(S)SCC1S

Computed Properties

• Exact Mass: 183.95104
• Monoisotopic Mass: 183.95088495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 64.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithianes Dithianes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithianes